(4-Fluoro-benzyl)-(2-pentafluoroethylsulfanylethyl)-amine

• Molecular Formula: C11H11F6NS
• Molecular Weight: 303.27 g/mol
• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(1,1,2,2,2-pentafluoroethylsulfanyl)ethanamine
• InChI: InChI=1S/C11H11F6NS/c12-9-3-1-8(2-4-9)7-18-5-6-19-11(16,17)10(13,14)15/h1-4,18H,5-7H2
• InChI Key: DKJFAEGONYGVOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNCCSC(C(F)(F)F)(F)F)F

Description

(4-Fluoro-benzyl)-(2-pentafluoroethylsulfanylethyl)-amine is a complex organic compound characterized by the presence of fluorine atoms and a sulfanyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Fluoro-benzyl)-(2-pentafluoroethylsulfanylethyl)-amine typically involves multiple steps, starting with the preparation of key intermediates. One common route involves the reaction of 4-fluorobenzyl chloride with 2-pentafluoroethylthiol in the presence of a base to form the corresponding sulfanyl intermediate. This intermediate is then reacted with an amine under controlled conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

(4-Fluoro-benzyl)-(2-pentafluoroethylsulfanylethyl)-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfanyl group to a thiol.

Substitution: The fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like sodium iodide in acetone can facilitate halogen exchange reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce new functional groups in place of fluorine atoms.

Scientific Research Applications

(4-Fluoro-benzyl)-(2-pentafluoroethylsulfanylethyl)-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique fluorine atoms.

Medicine: Explored for its potential therapeutic properties, including as an antimicrobial or anticancer agent.

Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (4-Fluoro-benzyl)-(2-pentafluoroethylsulfanylethyl)-amine involves its interaction with specific molecular targets. The fluorine atoms and sulfanyl group can interact with enzymes and receptors, potentially inhibiting or modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-Fluorobenzyl chloride: A precursor in the synthesis of (4-Fluoro-benzyl)-(2-pentafluoroethylsulfanylethyl)-amine.

4-Fluorobenzyl alcohol: Another related compound with similar structural features.

4-Fluorobenzoyl chloride: Shares the fluorobenzyl moiety but differs in functional groups.

Uniqueness

This compound is unique due to the presence of both fluorine atoms and a sulfanyl group, which impart distinct chemical properties and reactivity. This combination makes it a valuable compound for various applications in research and industry.